Cas no 1604253-51-1 ((3S)-3-Amino-3-cyclobutylpropanamide)
(3S)-3-Amino-3-cyclobutylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1287702
- 1604253-51-1
- (3S)-3-Amino-3-cyclobutylpropanamide
- Cyclobutanepropanamide, β-amino-, (βS)-
-
- Inchi: 1S/C7H14N2O/c8-6(4-7(9)10)5-2-1-3-5/h5-6H,1-4,8H2,(H2,9,10)/t6-/m0/s1
- InChI Key: TYNJZLLZCYVHPI-LURJTMIESA-N
- SMILES: O=C(C[C@@H](C1CCC1)N)N
Computed Properties
- Exact Mass: 142.110613074g/mol
- Monoisotopic Mass: 142.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.114±0.06 g/cm3(Predicted)
- Boiling Point: 327.4±25.0 °C(Predicted)
- pka: 16.35±0.40(Predicted)
(3S)-3-Amino-3-cyclobutylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287702-0.05g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 0.05g |
$1188.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-0.1g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 0.1g |
$1244.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-0.25g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 0.25g |
$1300.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-0.5g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 0.5g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-1.0g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 1g |
$1414.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-2.5g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 2.5g |
$2771.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-5.0g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 5g |
$4102.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-10.0g |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 10g |
$6082.0 | 2023-05-23 | ||
| Enamine | EN300-1287702-50mg |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1287702-100mg |
(3S)-3-amino-3-cyclobutylpropanamide |
1604253-51-1 | 100mg |
$993.0 | 2023-10-01 |
(3S)-3-Amino-3-cyclobutylpropanamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (3S)-3-Amino-3-cyclobutylpropanamide
Introduction to (3S)-3-Amino-3-cyclobutylpropanamide (CAS No. 1604253-51-1)
(3S)-3-Amino-3-cyclobutylpropanamide is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1604253-51-1, has garnered attention due to its unique structural properties and potential biological activities. The enantiomeric purity and stereochemical configuration of this amide derivative make it a valuable intermediate in the development of novel therapeutic agents.
The molecular structure of (3S)-3-Amino-3-cyclobutylpropanamide consists of a cyclobutyl group attached to an amide functional group, with an amino substituent at the third carbon position. This configuration imparts distinct chemical and biological characteristics, making it a versatile building block in medicinal chemistry. The presence of the stereogenic center at the alpha-carbon atom contributes to its chiral nature, which is crucial for many pharmacological applications.
In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (3S)-3-Amino-3-cyclobutylpropanamide has been explored as a potential candidate in this context due to its stability and reactivity under various catalytic conditions. Researchers have leveraged its structural features to design efficient catalysts for the enantioselective synthesis of other complex molecules.
One of the most compelling aspects of (3S)-3-Amino-3-cyclobutylpropanamide is its role in the synthesis of bioactive peptides and proteins. The cyclobutyl moiety can enhance the metabolic stability of peptide analogs, while the amide bond provides a scaffold for further functionalization. This has led to several studies investigating its potential as a precursor for drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of (3S)-3-Amino-3-cyclobutylpropanamide. Molecular docking studies have revealed its binding affinity to various protein targets, suggesting potential therapeutic applications. For instance, preliminary research indicates that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to cancer and diabetes.
The synthesis of (3S)-3-Amino-3-cyclobutylpropanamide presents unique challenges due to its stereogenic center and bulky substituents. However, recent methodological improvements have streamlined its production, making it more accessible for industrial-scale applications. Catalytic hydrogenation and asymmetric transfer hydrogenation are among the key techniques employed to achieve high yields and enantiomeric purity.
The pharmaceutical industry has shown particular interest in exploring the potential of (3S)-3-Amino-3-cyclobutylpropanamide as a lead compound for drug development. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could serve as a foundation for novel therapeutics. Several academic and industrial groups are currently conducting preclinical studies to evaluate its efficacy and safety profiles.
In conclusion, (3S)-3-Amino-3-cyclobutylpropanamide (CAS No. 1604253-51-1) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable asset for drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.
1604253-51-1 ((3S)-3-Amino-3-cyclobutylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)